Cas no 1270498-59-3 (2-amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol
• CAS No: 1270498-59-3
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• MDL: MFCD18660105
• CID: 5207379
• PubChem ID: 77130099
• Update Time: 2025-06-11

2-amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol
• Benzeneethanol, β-amino-3-bromo-5-fluoro-
• 2-amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol

• MDL： MFCD18660105
• Inchi： 1S/C8H9BrFNO/c9-6-1-5(8(11)4-12)2-7(10)3-6/h1-3,8,12H,4,11H2
• InChI Key： IFFYQONBWGTGIG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CO)N)F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol

Research Brief on 2-amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol (CAS: 1270498-59-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol (CAS: 1270498-59-3) has emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential biological activities. Recent studies have focused on its application as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. The presence of both bromo and fluoro substituents on the phenyl ring, combined with the ethanolamine moiety, provides multiple sites for chemical modification and interaction with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a precursor for developing potent dopamine D2 receptor partial agonists. The structural flexibility of 2-amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol allowed for systematic modifications that led to compounds with improved blood-brain barrier penetration and receptor subtype selectivity. Molecular docking studies revealed that the bromo and fluoro substituents play critical roles in binding pocket interactions, while the amino alcohol moiety contributes to hydrogen bonding with key receptor residues.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where derivatives of 1270498-59-3 showed promising activity against protein kinases involved in cancer progression. The compound's ability to serve as a core structure for developing selective kinase inhibitors stems from its optimal balance of hydrophobicity (from the halogenated phenyl ring) and hydrogen bonding capacity (from the amino alcohol group). Structure-activity relationship (SAR) studies indicated that modifications at the amino group significantly influenced both potency and selectivity.

Recent synthetic approaches to 2-amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol have focused on green chemistry principles. A 2024 paper in ACS Sustainable Chemistry & Engineering described an enantioselective synthesis using biocatalysis, achieving excellent yields (85-92%) and high enantiomeric excess (>98% ee). This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity and safety profiles.

The compound's safety profile has been evaluated in recent preclinical studies. Research published in Chemical Research in Toxicology (2023) investigated its metabolic pathways and potential toxicity. While the parent compound showed favorable pharmacokinetic properties, certain metabolites required careful evaluation. These findings have guided the design of next-generation derivatives with optimized metabolic stability while maintaining therapeutic efficacy.

Looking forward, 2-amino-2-(3-bromo-5-fluorophenyl)ethan-1-ol continues to attract attention as a versatile building block in drug discovery. Its applications are expanding beyond traditional small-molecule drugs to include targeted protein degraders (PROTACs) and covalent inhibitors. The compound's unique combination of halogen atoms and functional groups makes it particularly valuable for structure-based drug design approaches that require precise control over molecular interactions.